Cas no 1314735-19-7 (5-(3-aminophenyl)pyrrolidin-2-one)

• Product Name: 5-(3-aminophenyl)pyrrolidin-2-one
• CAS No: 1314735-19-7
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD19700237
• CID: 4588013
• PubChem ID: 23050317
• Update Time: 2025-05-28

5-(3-aminophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminophenyl)pyrrolidin-2-one

• MDL： MFCD19700237
• Inchi： 1S/C10H12N2O/c11-8-3-1-2-7(6-8)9-4-5-10(13)12-9/h1-3,6,9H,4-5,11H2,(H,12,13)
• InChI Key： LAULYXTUHMXWOU-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(N)=C2)CCC1=O

Additional information on 5-(3-aminophenyl)pyrrolidin-2-one

Comprehensive Overview of 5-(3-Aminophenyl)pyrrolidin-2-one (CAS No. 1314735-19-7): Properties, Applications, and Research Insights

5-(3-Aminophenyl)pyrrolidin-2-one (CAS No. 1314735-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic compound, characterized by a pyrrolidin-2-one core linked to an aminophenyl group, serves as a versatile intermediate in drug discovery and material science. Its molecular formula, C₁₀H₁₂N₂O, and precise chemical structure make it a subject of interest for researchers exploring bioactive molecules and small-molecule therapeutics.

In recent years, the demand for 5-(3-aminophenyl)pyrrolidin-2-one has surged, driven by its role in synthesizing kinase inhibitors and neuroprotective agents. A growing trend in AI-driven drug discovery has further highlighted its relevance, as computational models frequently identify this scaffold for targeted therapy development. Users searching for "pyrrolidinone derivatives in medicine" or "CAS 1314735-19-7 applications" often seek insights into its mechanism of action and structure-activity relationships (SAR).

The compound’s physicochemical properties, such as moderate water solubility and a melting point range of 120–125°C, make it suitable for formulation optimization in preclinical studies. Researchers frequently investigate its metabolic stability and binding affinity to biological targets, leveraging techniques like LC-MS and NMR spectroscopy. These studies align with the broader industry focus on precision medicine and personalized therapeutics, topics dominating scientific forums and search queries.

From a synthetic chemistry perspective, 5-(3-aminophenyl)pyrrolidin-2-one is often prepared via multistep organic synthesis, involving Pd-catalyzed cross-coupling or reductive amination protocols. Its amine functional group allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability resonates with the increasing popularity of "fragment-based drug design" and "scaffold hopping" strategies in medicinal chemistry.

Environmental and regulatory considerations are also critical. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s green chemistry profile—evaluated through metrics like atom economy—is a recurring topic in sustainability-focused research, addressing user queries about "eco-friendly synthesis of pyrrolidinones."

In conclusion, 5-(3-aminophenyl)pyrrolidin-2-one (CAS No. 1314735-19-7) exemplifies the intersection of innovative chemistry and therapeutic potential. Its applications span cancer research, neurological disorders, and material engineering, making it a staple in modern scientific inquiry. As computational biology and automated synthesis advance, this compound’s role is poised to expand, answering the evolving needs of both academia and industry.